1-(2,6-Difluorophenyl)-3-(4-(pyrrolidin-1-yl)but-2-yn-1-yl)urea

• IUPAC Name: 1-(2,6-difluorophenyl)-3-(4-pyrrolidin-1-ylbut-2-ynyl)urea
• InChI: InChI=1S/C15H17F2N3O/c16-12-6-5-7-13(17)14(12)19-15(21)18-8-1-2-9-20-10-3-4-11-20/h5-7H,3-4,8-11H2,(H2,18,19,21)
• InChI Key: BRUCVABIRVVLPV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC#CCNC(=O)NC2=C(C=CC=C2F)F
• Molecular Formula: C15H17F2N3O
• Molecular Weight: 293.31 g/mol

Description

1-(2,6-Difluorophenyl)-3-(4-(pyrrolidin-1-yl)but-2-yn-1-yl)urea, also known as DFB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DFB is a urea derivative that has been found to exhibit potent inhibitory activity against certain enzymes, making it a promising candidate for the development of new drugs.

Scientific Research Applications

Urea Biosensors

Urea biosensors have been developed to detect and quantify urea concentration in various fields such as fishery, dairy, food preservation, and agriculture. Enzyme urease is used as a bioreceptor element in these biosensors. Different materials like nanoparticles and conducting polymers are utilized for enzyme immobilization, highlighting the critical role of urea in biosensor research (Botewad et al., 2021).

Drug Design

Ureas play a significant role in drug design due to their unique hydrogen binding capabilities. They are incorporated in small molecules displaying a wide range of bioactivities for the modulation of selectivity, stability, toxicity, and pharmacokinetic profiles of lead molecules. This research confirms the importance of urea moiety in medicinal chemistry (Jagtap et al., 2017).

Agriculture: Ureaform as a Fertilizer

Ureaform, a condensation product between urea and formaldehyde, serves as a slow-release fertilizer. It is beneficial for improved fertility management and reduced pollution of drainage waters, illustrating urea's application in sustainable agriculture (Alexander & Helm, 1990).

Environmental Studies: Hydrogen Carrier and Biodegradation

Urea has been investigated as a potential hydrogen carrier for fuel cells, presenting a sustainable route for long-term energy supply. It is considered non-toxic, stable, and easy to transport and store, making it an attractive candidate for renewable energy sources (Rollinson et al., 2011). Additionally, studies on microbial degradation of polyfluoroalkyl chemicals in the environment have considered urea derivatives, emphasizing their role in environmental safety and pollution mitigation (Liu & Mejia Avendaño, 2013).